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Compound of Interest

Compound Name: NU6300

Cat. No.: B609679

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidelines, and disposal plans for
the handling of NU6300, a covalent, irreversible, and ATP-competitive CDK2 inhibitor. The

information herein is intended to supplement, not replace, your institution's standard safety
procedures.

Chemical and Physical Properties

A summary of the key quantitative data for NU6300 is provided in the table below for easy
reference.

Property Value Source

CAS Number 2070015-09-5 MedKoo Biosciences
Molecular Formula C20H23Ns0s3S MedKoo Biosciences
Molecular Weight 413.50 g/mol MedKoo Biosciences
ICso 0.16 puM (for CDK2) MedchemExpress

Ki 6 NnM MedKoo Biosciences
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NU6300 is intended for research use only and is not for human or veterinary use.[1][2] While it

may be shipped as a non-hazardous chemical, as a covalent inhibitor, it is prudent to handle it

with care due to its potential for off-target reactivity. Covalent inhibitors, by their nature, form

strong, lasting bonds with their targets, and potentially with other biological molecules.

Personal Protective Equipment (PPE):

Standard laboratory PPE is required at all times when handling NU6300. This includes:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves should be inspected before
use and changed frequently, especially if contaminated.

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: While generally not required for handling small quantities in a well-
ventilated area, a respirator may be necessary if there is a risk of generating dust or
aerosols.

First Aid Measures:

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Operational and Disposal Plans

Storage and Handling:
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» Storage: Store in a cool, dry, and dark place. For long-term storage (months to years), -20°C
is recommended. For short-term storage (days to weeks), 0-4°C is acceptable.[1]

e Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize
inhalation exposure. Avoid contact with skin, eyes, and clothing.

Spill and Disposal Procedures:

e Spill: In case of a spill, wear appropriate PPE. Absorb the spill with an inert material (e.g.,
vermiculite, sand) and place it in a sealed container for disposal. Clean the spill area
thoroughly.

» Disposal: Dispose of waste NU6300 and any contaminated materials in accordance with all
applicable federal, state, and local regulations. Do not allow it to enter drains or waterways.

Experimental Protocols

The following is a summarized experimental protocol for preparing a stock solution of NU6300,
based on information from suppliers.

Preparation of Stock Solutions:

NUG6300 is soluble in DMSO. To prepare a stock solution:

Determine the desired concentration of your stock solution.

Calculate the required mass of NU6300 and the volume of DMSO.

Carefully weigh the NU6300 powder and add it to the appropriate volume of DMSO.

Vortex or sonicate the solution to ensure it is fully dissolved.

Store the stock solution at -20°C or -80°C for long-term stability.

For in vivo studies, a formulation of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline
has been used.

Signaling Pathway and Workflow Diagrams
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The following diagrams illustrate the mechanism of action of NU6300 and a typical
experimental workflow.
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Click to download full resolution via product page

Caption: Mechanism of action of NU6300 as a covalent inhibitor of CDK2, leading to cell cycle
arrest.
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Caption: A typical experimental workflow for studying the effects of NU6300 on cultured cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
NU6300]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609679#personal-protective-equipment-for-handling-
nu6300]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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